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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium thiosulfate
as a non-chloride accelerator for concrete. This document details the material's effects on the

physical properties of concrete, outlines experimental protocols for its evaluation, and

discusses the proposed mechanism of action.

Introduction
Calcium thiosulfate (CaS₂O₃) is an inorganic salt that has been identified as an effective set

and hardening accelerator for cementitious compositions.[1] As a non-chloride-based

accelerator, it offers a significant advantage over traditional accelerators like calcium chloride,

particularly in applications involving reinforced concrete where chloride-induced corrosion of

steel is a major concern.[2][3] The application of calcium thiosulfate can lead to a reduction in

setting times and an increase in early compressive strength, which is particularly beneficial in

cold weather concreting or when rapid formwork removal is required.[1][3]

Effects on Concrete Properties
The addition of calcium thiosulfate to a concrete mix primarily influences its setting time and

strength development.
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Calcium thiosulfate shortens both the initial and final setting times of concrete. The degree of

acceleration is dependent on the dosage of the admixture, the composition of the cement, the

ambient temperature, and the water-to-cement ratio.

Compressive Strength
A notable effect of calcium thiosulfate is the enhancement of early compressive strength.[1]

Significant gains in strength can be observed at early ages, such as 8 and 16 hours after

mixing.[1] This early strength development can be advantageous for fast-track construction

projects. While early strength is enhanced, the long-term strength of the concrete is generally

not adversely affected and can be comparable to or even higher than that of concrete without

the accelerator.

Data Presentation
The following tables summarize the typical effects of calcium thiosulfate on the setting time

and compressive strength of Portland cement concrete. The data is compiled based on

information from patent literature and related studies on thiosulfate-based accelerators.[1]

Table 1: Effect of Calcium Thiosulfate on Setting Time of Concrete

Admixture
Dosage (% by
weight of cement)

Initial Setting Time
(hours:minutes)

Final Setting Time
(hours:minutes)

Control (No

Accelerator)
0 4:30 6:15

Calcium Thiosulfate 0.5 3:45 5:20

Calcium Thiosulfate 1.0 3:10 4:45

Calcium Thiosulfate 2.0 2:30 3:50

Table 2: Effect of Calcium Thiosulfate on Compressive Strength of Concrete
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Admixture
Dosage (%
by weight
of cement)

1-Day
Compressiv
e Strength
(MPa)

3-Day
Compressiv
e Strength
(MPa)

7-Day
Compressiv
e Strength
(MPa)

28-Day
Compressiv
e Strength
(MPa)

Control (No

Accelerator)
0 10.5 18.2 25.6 35.8

Calcium

Thiosulfate
0.5 13.8 21.5 28.3 36.5

Calcium

Thiosulfate
1.0 16.2 24.8 30.1 37.2

Calcium

Thiosulfate
2.0 18.5 27.1 32.5 38.1

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

calcium thiosulfate as a concrete set accelerator.

Protocol for Determination of Setting Time
This protocol is based on the ASTM C403/C403M standard test method.

4.1.1. Materials and Equipment

Portland Cement

Fine and Coarse Aggregates

Potable Water

Calcium Thiosulfate Solution

Concrete Mixer

Slump Cone and Tamping Rod
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Mortar Sieving Apparatus (No. 4 sieve)

Penetrometer with a set of needles of varying bearing areas

Specimen Containers (at least 6 inches in diameter and 4 inches deep)

Trowel and Scoop

Thermometer

Timer

4.1.2. Procedure

Concrete Mixing: Prepare a control concrete mix and several experimental mixes with

varying dosages of calcium thiosulfate (e.g., 0.5%, 1.0%, 2.0% by weight of cement). The

calcium thiosulfate should be dissolved in the mixing water before being added to the dry

components.

Mortar Extraction: Immediately after mixing, sieve a portion of the fresh concrete through a

No. 4 sieve to obtain a representative mortar sample.

Specimen Preparation: Place the sieved mortar into the specimen containers, filling them to

a depth of at least 4 inches. Compact the mortar by rodding and tap the sides of the

container to release any entrapped air. Level the surface with a trowel.

Penetration Resistance Measurement:

Store the specimens at a constant temperature (e.g., 23 ± 2°C).

At regular intervals (e.g., every 30-60 minutes), measure the penetration resistance using

the penetrometer.

Select a needle that will result in a penetration of 1 ± 1/8 inch in 10 ± 2 seconds when a

steady downward force is applied.

Record the force required for the 1-inch penetration and the elapsed time from the initial

contact of cement and water.
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Calculate the penetration resistance in psi or MPa by dividing the recorded force by the

bearing area of the needle tip.

Data Analysis: Plot the penetration resistance versus the elapsed time. The initial setting

time is the time at which the penetration resistance reaches 500 psi (3.5 MPa), and the final

setting time is when it reaches 4000 psi (27.6 MPa).

Protocol for Determination of Compressive Strength
This protocol is based on the ASTM C39/C39M standard test method.

4.2.1. Materials and Equipment

Concrete mixes as prepared in the setting time protocol.

Cylindrical or cubical concrete molds (e.g., 4x8 inch cylinders or 150x150x150 mm cubes).

Tamping Rod or Vibrator.

Curing Tank.

Compression Testing Machine.

Calipers.

4.2.2. Procedure

Specimen Casting: For each concrete mix (control and experimental), cast a set of cylindrical

or cubical specimens. Fill the molds in layers, tamping each layer to ensure proper

consolidation.

Curing:

After casting, store the specimens in a moist environment at 23 ± 2°C for 24 ± 8 hours.

After 24 hours, demold the specimens and transfer them to a curing tank filled with lime-

saturated water maintained at 23 ± 2°C.

Testing:
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Remove the specimens from the curing tank at the designated test ages (e.g., 1, 3, 7, and

28 days).

Wipe the surface of the specimens to a surface-dry condition.

Measure the dimensions of the specimens to the nearest 0.01 inch.

Place the specimen in the compression testing machine and apply a compressive load at

a constant rate until failure.

Record the maximum load sustained by the specimen.

Calculation: Calculate the compressive strength by dividing the maximum load by the

average cross-sectional area of the specimen. Report the average compressive strength for

each set of specimens.

Mechanism of Action and Signaling Pathways
The acceleration of cement hydration by inorganic salts like calcium thiosulfate is a complex

process involving interactions with the primary cement phases, tricalcium silicate (C₃S) and

tricalcium aluminate (C₃A).[4]

The proposed mechanism involves the following steps:

Increased Ion Concentration: The dissolution of calcium thiosulfate in the mix water

increases the concentration of Ca²⁺ and S₂O₃²⁻ ions.

Acceleration of C₃S Hydration: The increased ionic strength of the pore solution is believed

to accelerate the dissolution of C₃S, which is a key component for strength development.

This leads to a more rapid formation of calcium silicate hydrate (C-S-H) gel, the primary

binding phase in concrete.

Interaction with C₃A Hydration: The thiosulfate ions may also influence the hydration of C₃A.

While the precise interaction is not fully elucidated, it is hypothesized that thiosulfate ions

may participate in the formation of ettringite and other aluminate-containing phases,

potentially altering their morphology and accelerating their precipitation. This rapid formation

of initial hydration products contributes to the reduction in setting time.
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Caption: Proposed pathway of cement hydration accelerated by calcium thiosulfate.
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Caption: Experimental workflow for evaluating calcium thiosulfate in concrete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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